
Application Notes and Protocols for Samarium-
152 in Nuclear Physics Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415 Get Quote
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Introduction to Samarium-152
Samarium-152 (¹⁵²Sm) is a stable isotope of samarium with a natural abundance of 26.74%[1].

It is of significant interest in nuclear physics research due to its position in a region of the

nuclear chart that exhibits a rapid transition from spherical to deformed nuclear shapes. This

transitional nature makes ¹⁵²Sm an excellent laboratory for studying the evolution of nuclear

structure and for testing various theoretical models of the atomic nucleus. Its applications range

from fundamental studies of nuclear collectivity and shape coexistence to practical uses in the

production of medical radioisotopes.

Key Applications in Nuclear Physics Research
The primary applications of ¹⁵²Sm in nuclear physics research revolve around elucidating its

complex nuclear structure. Key areas of investigation include:

Study of Nuclear Deformation and Shape Coexistence: ¹⁵²Sm is a prime example of a

nucleus exhibiting a shape phase transition.[2] Research focuses on understanding the

coexistence of different nuclear shapes, such as spherical and deformed (prolate)

configurations, within the same nucleus.[3][4][5]

Validation of Nuclear Models: The rich level structure of ¹⁵²Sm provides a testing ground for

various nuclear models, most notably the Interacting Boson Model (IBM).[6][7] This model
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describes the collective properties of nuclei in terms of interacting bosons and has been

successfully applied to explain the energy levels and electromagnetic transition probabilities

in ¹⁵²Sm.

Investigation of Collective Excitations: The low-lying excited states of ¹⁵²Sm are

characterized by collective motion of the nucleons, giving rise to rotational and vibrational

bands.[3][4][8][9] Experimental studies aim to map out these bands and understand their

properties.

Neutron Capture Cross-Section Measurements: Accurate measurements of the neutron

capture cross-section of ¹⁵²Sm are important for nuclear astrophysics, particularly for

understanding the s-process of nucleosynthesis, and for reactor physics applications.[10][11]

[12]

Production of the Medical Isotope Samarium-153: ¹⁵²Sm serves as the target material for the

production of the radioisotope Samarium-153 (¹⁵³Sm) through neutron capture.[10][11] ¹⁵³Sm

is used in palliative care for the treatment of bone pain from cancer metastases.

Quantitative Data Summary
The following tables summarize key quantitative data for Samarium-152, compiled from

various experimental and evaluated sources.

Table 1: Neutron Capture Cross-Sections for the ¹⁵²Sm(n,γ)¹⁵³Sm Reaction

Neutron Energy (eV) Cross-Section (barns) Reference

0.0253 ~206 [10]

0.0334 184 ± 22 [10]

0.0536 144.6 ± 8.6 [10][11]

Table 2: Selected Energy Levels of ¹⁵²Sm
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Excitation Energy (keV) Spin and Parity (Jπ) Band Assignment

0.0 0⁺ Ground State Band

121.78 2⁺ Ground State Band

366.49 4⁺ Ground State Band

684.75 0⁺ Beta-vibrational Band

810.45 2⁺ Beta-vibrational Band

963.38 6⁺ Ground State Band

1085.87 2⁺ Gamma-vibrational Band

1233.86 3⁺ Gamma-vibrational Band

Note: This table presents a selection of well-established low-lying levels. A more

comprehensive list can be found in evaluated nuclear data libraries such as ENSDF.[13]

Table 3: Selected B(E2) Transition Probabilities in ¹⁵²Sm

Initial State (Ei,
Jπi)

Final State (Ef, Jπf) B(E2) Value (e²b²) Reference

121.78, 2⁺ 0.0, 0⁺ 0.735 ± 0.015 [14][15]

366.49, 4⁺ 121.78, 2⁺ 1.14 ± 0.04 [14][15]

810.45, 2⁺ 684.75, 0⁺ 0.048 ± 0.005 [14][15]

1085.87, 2⁺ 0.0, 0⁺ 0.0034 ± 0.0004 [14][15]

Experimental Protocols
The following sections provide detailed methodologies for key experiments used in the study of

Samarium-152.

Protocol 1: In-beam γ-ray Spectroscopy via Coulomb
Excitation
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Objective: To study the collective properties of ¹⁵²Sm by exciting its low-lying states through the

electromagnetic interaction with a heavy target nucleus.

Methodology:

Beam and Target:

A beam of ¹⁵²Sm ions is accelerated to an energy below the Coulomb barrier to ensure

that the interaction with the target is purely electromagnetic. A typical facility for such

experiments is the 88-Inch Cyclotron at Lawrence Berkeley National Laboratory.

A high-Z target, such as a thin foil of ²⁰⁸Pb, is used to maximize the Coulomb interaction.

Experimental Setup:

The target is placed in a vacuum chamber at the center of a large array of high-purity

germanium (HPGe) detectors, such as Gammasphere or GRETINA. These arrays provide

high efficiency and good energy resolution for detecting the emitted γ-rays.

Particle detectors, such as silicon strip detectors, are placed at forward angles to detect

the scattered ¹⁵²Sm and recoiling ²⁰⁸Pb nuclei in coincidence with the γ-rays. This allows

for the reconstruction of the scattering kinematics and Doppler correction of the γ-ray

energies.

Data Acquisition:

Data is collected in an event-by-event mode, where for each event, the energy and

detection time of each γ-ray and scattered particle are recorded.

A coincidence window of a few tens of nanoseconds is typically used to select events

where a γ-ray is detected in prompt coincidence with a scattered particle.

Data Analysis:

The γ-ray spectra are Doppler-corrected based on the velocity and direction of the emitting

¹⁵²Sm nucleus, which is determined from the particle detector data.

The yields of the different γ-ray transitions are extracted from the corrected spectra.
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The B(E2) transition probabilities are determined from the measured γ-ray yields using a

Coulomb excitation analysis code like GOSIA.

Protocol 2: Neutron Capture Cross-Section
Measurement via Activation
Objective: To measure the cross-section for the ¹⁵²Sm(n,γ)¹⁵³Sm reaction at a specific neutron

energy.

Methodology:

Sample Preparation:

A known mass of highly enriched ¹⁵²Sm₂O₃ powder is pressed into a pellet.

A monitor foil with a well-known neutron capture cross-section, such as gold (¹⁹⁷Au), is

prepared in a similar fashion.

Irradiation:

The ¹⁵²Sm sample and the monitor foil are irradiated simultaneously in a well-

characterized neutron beam. A research reactor, such as the TRIGA Mark-II, can be used

to provide a thermal or epithermal neutron flux.[11]

The irradiation time is chosen to be long enough to produce a sufficient amount of ¹⁵³Sm

activity, but not so long that the activity of the monitor foil becomes too high for accurate

measurement.

Activity Measurement:

After irradiation, the samples are removed from the neutron beam and transported to a

low-background counting station.

The γ-ray activity of the ¹⁵³Sm (half-life ~46.75 hours) and the monitor nuclide (e.g., ¹⁹⁸Au,

half-life ~2.7 days) is measured using a calibrated HPGe detector.
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The characteristic γ-ray lines of ¹⁵³Sm (e.g., 103.2 keV) and the monitor nuclide are used

for quantification.

Data Analysis:

The net peak areas of the characteristic γ-ray lines are determined from the measured

spectra.

Corrections are applied for γ-ray attenuation, detector efficiency, and the decay of the

nuclides during and after irradiation.

The neutron capture cross-section of ¹⁵²Sm is calculated relative to the known cross-

section of the monitor reaction.

Protocol 3: Study of Excited States via β-Decay of ¹⁵²Eu
Objective: To populate and study the excited states of ¹⁵²Sm through the electron capture and

β⁻ decay of ¹⁵²Eu.

Methodology:

Source Preparation:

A source of ¹⁵²Eu (half-life ~13.5 years) is obtained. This isotope conveniently populates a

wide range of excited states in ¹⁵²Sm.

Experimental Setup:

The ¹⁵²Eu source is placed at the center of a γ-ray spectrometer consisting of multiple

HPGe detectors.

For γ-γ coincidence measurements, the detectors are arranged in close geometry to

maximize the probability of detecting two coincident γ-rays from the same decay event.

Data Acquisition:

Singles γ-ray spectra are acquired to identify the prominent γ-ray transitions in the decay.
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For more detailed analysis, γ-γ coincidence data is collected. An event is recorded when

two detectors register a γ-ray within a narrow time window (typically a few tens of

nanoseconds).

Data Analysis:

A two-dimensional γ-γ coincidence matrix is constructed, with the energy of the γ-ray

detected in one detector on one axis and the energy of the coincident γ-ray from another

detector on the other axis.

By setting a "gate" on a specific γ-ray peak on one axis, a spectrum of coincident γ-rays

can be projected onto the other axis. This allows for the identification of cascades of γ-rays

and the construction of a level scheme.

The intensities of the γ-ray transitions are determined from the singles and coincidence

spectra, allowing for the calculation of branching ratios and the population of different

excited states.

Visualizations
The following diagrams illustrate key concepts and workflows related to the study of

Samarium-152.
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Caption: Simplified decay scheme of ¹⁵²Eu populating excited states in ¹⁵²Sm.
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Caption: Workflow for γ-γ coincidence spectroscopy data analysis.
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Caption: Shape transition in Samarium isotopes around N=90.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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